Cas no 1332881-95-4 (2,4-Diisopropyldibenzo[b,d]furan-3-amine)
2,4-Diisopropyldibenzo[b,d]furan-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Diisopropyldibenzo[b,d]furan-3-amine
- 2,4-di(propan-2-yl)dibenzofuran-3-amine
- 1332881-95-4
- ZQKFNGTUFIJENJ-UHFFFAOYSA-N
- SCHEMBL2345064
- 2,4-Di(propan-2-yl)dibenzo[b,d]furan-3-amine
- 3-Dibenzofuranamine, 2,4-bis(1-methylethyl)-
- DTXSID40729203
-
- Inchi: 1S/C18H21NO/c1-10(2)13-9-14-12-7-5-6-8-15(12)20-18(14)16(11(3)4)17(13)19/h5-11H,19H2,1-4H3
- InChI Key: ZQKFNGTUFIJENJ-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2C2=CC(C(C)C)=C(C(=C12)C(C)C)N
Computed Properties
- Exact Mass: 267.16200
- Monoisotopic Mass: 267.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- PSA: 39.16000
- LogP: 5.99620
2,4-Diisopropyldibenzo[b,d]furan-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019098353-1g |
2,4-Diisopropyldibenzo[b,d]furan-3-amine |
1332881-95-4 | 95% | 1g |
651.00 USD | 2021-06-17 | |
| Chemenu | CM156008-1g |
2,4-diisopropyldibenzo[b,d]furan-3-amine |
1332881-95-4 | 95% | 1g |
$723 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1690539-1g |
2,4-Bis(1-methylethyl)-3-dibenzofuranamine |
1332881-95-4 | 98% | 1g |
¥5208.00 | 2024-08-09 |
2,4-Diisopropyldibenzo[b,d]furan-3-amine Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 2,4-Diisopropyldibenzo[b,d]furan-3-amine
Professional Introduction to 2,4-Diisopropyldibenzo[b,d]furan-3-amine (CAS No. 1332881-95-4)
2,4-Diisopropyldibenzo[b,d]furan-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1332881-95-4, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacological research. This compound belongs to the class of dibenzo[b,d]furan derivatives, a scaffold known for its potential biological activity and structural diversity. The presence of amine functional groups and isopropyl substituents in its molecular structure endows it with unique chemical properties that make it a promising candidate for further investigation in drug discovery and development.
The molecular framework of 2,4-Diisopropyldibenzo[b,d]furan-3-amine consists of two benzene rings fused at the 1 and 4 positions, forming a dibenzo[b,d]furan core, which is further modified by the introduction of two isopropyl groups at the 2 and 4 positions, along with an amine group at the 3 position. This specific arrangement of substituents contributes to the compound's ability to interact with biological targets in a selective manner. The amine moiety, in particular, is a key pharmacophore that can engage in hydrogen bonding interactions with various biomolecules, while the isopropyl groups enhance lipophilicity, potentially improving membrane permeability and oral bioavailability.
In recent years, there has been growing interest in dibenzo[b,d]furan derivatives due to their reported biological activities across multiple therapeutic areas. Studies have suggested that compounds within this chemical class exhibit properties such as anti-inflammatory, analgesic, and even anticancer effects. The specific modifications present in 2,4-Diisopropyldibenzo[b,d]furan-3-amine may contribute to its unique pharmacological profile. For instance, the electron-donating nature of the amine group can influence electronic distributions across the molecule, affecting its reactivity and binding affinity to biological targets.
One of the most compelling aspects of 2,4-Diisopropyldibenzo[b,d]furan-3-amine is its potential as a lead compound for further derivatization and optimization. Medicinal chemists often use such scaffolds as starting points to develop novel molecules with enhanced potency, selectivity, and pharmacokinetic properties. The structural flexibility offered by the dibenzo[b,d]furan core allows for modifications at various positions, enabling researchers to fine-tune biological activity by introducing additional functional groups or altering substitution patterns.
Recent advancements in computational chemistry and high-throughput screening techniques have accelerated the process of identifying promising candidates like 2,4-Diisopropyldibenzo[b,d]furan-3-amine for drug development. These technologies allow researchers to predict binding interactions between the compound and potential target proteins with high accuracy. Such insights are crucial for designing experiments that validate biological activity and guide further structural optimization efforts.
The synthesis of 2,4-Diisopropyldibenzo[b,d]furan-3-amine presents both challenges and opportunities for synthetic chemists. The construction of the dibenzo[b,d]furan core requires multi-step reactions that often involve cyclization and functional group transformations. The introduction of isopropyl groups and an amine moiety at specific positions demands precise control over reaction conditions to avoid unwanted side products. However, recent developments in synthetic methodologies have made it increasingly feasible to access complex molecules like this one with high yield and purity.
In terms of potential applications, 2,4-Diisopropyldibenzo[b,d]furan-3-amine may serve as a valuable tool in understanding disease mechanisms and developing new therapeutic strategies. Its structural features suggest that it could interact with enzymes or receptors involved in pathways relevant to inflammation or cancer progression. Preclinical studies are needed to explore these possibilities further and determine whether this compound exhibits desirable pharmacological effects in vivo.
The safety profile of any new chemical entity is a critical consideration before moving from laboratory-scale synthesis to larger-scale production or clinical testing. While 2,4-Diisopropyldibenzo[b,d]furan-3-amine has not been extensively studied from a toxicological perspective as of now, preliminary assessments based on structural analogs suggest that it may possess moderate toxicity levels. Further studies focusing on acute toxicity, chronic exposure effects, and potential side reactions will be essential to ensure its safe use in future research applications.
The role of computational modeling in predicting drug-like properties has become increasingly prominent in modern drug discovery. By leveraging tools such as molecular docking simulations and quantitative structure-activity relationship (QSAR) models, researchers can gain insights into how 2,4-Diisopropyldibenzo[b,d]furan-3-amine might behave within biological systems before conducting expensive wet-lab experiments. These predictions can help prioritize compounds for experimental validation based on their predicted efficacy and safety profiles.
The future direction for research involving 2,4-Diisopropyldibenzo[b,d]furan-3-amine likely involves both structural optimization efforts aimed at improving its pharmacological properties as well as exploration into new therapeutic applications where its unique structure might offer advantages over existing treatments. Collaborative efforts between synthetic chemists who develop novel derivatives; biologists who investigate their mechanisms; computational scientists who model interactions; all contribute toward advancing our understanding this promising chemical entity further toward becoming an effective therapeutic agent.
1332881-95-4 (2,4-Diisopropyldibenzo[b,d]furan-3-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)